N-[3-[(4-methylpyrazol-1-yl)methyl]phenyl]acetamide

• IUPAC Name: N-[3-[(4-methylpyrazol-1-yl)methyl]phenyl]acetamide
• InChI: InChI=1S/C13H15N3O/c1-10-7-14-16(8-10)9-12-4-3-5-13(6-12)15-11(2)17/h3-8H,9H2,1-2H3,(H,15,17)
• InChI Key: XSIVWYFIRDSOGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2=CC(=CC=C2)NC(=O)C
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

N-[3-[(4-methylpyrazol-1-yl)methyl]phenyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPAA and has been synthesized using different methods.

Scientific Research Applications

MPAA has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. MPAA has also been investigated for its role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, MPAA has been studied for its potential use as a diagnostic tool for cancer.

Mechanism of Action

The mechanism of action of MPAA is not fully understood. However, studies have shown that it may act by inhibiting the activity of enzymes involved in inflammation and pain pathways. MPAA has also been shown to induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
MPAA has been shown to have both biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. MPAA has also been shown to induce apoptosis in cancer cells by inhibiting their growth and proliferation. Furthermore, MPAA has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MPAA has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. MPAA is also stable under normal laboratory conditions. However, one limitation of using MPAA in lab experiments is its potential toxicity. Therefore, proper safety precautions should be taken when handling this compound.

Future Directions

There are several future directions related to MPAA. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to study its potential use as a diagnostic tool for cancer. Furthermore, future studies could focus on optimizing the synthesis method of MPAA and investigating its potential applications in other fields of scientific research.
Conclusion:
In conclusion, MPAA is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. MPAA has the potential to contribute significantly to the advancement of scientific research in the future.

Synthesis Methods

The synthesis of MPAA has been achieved using different methods. One of the most commonly used methods involves the reaction of 4-methylpyrazole and 3-bromoacetophenone in the presence of a base such as potassium carbonate. The resulting product is then treated with an amine such as methylamine to obtain MPAA. Other methods involve the use of different starting materials and reagents.